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Compound of Interest

Compound Name: Piperonyl acetone
CAS No.: 55418-52-5
Cat. No.: B1678440
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperonyl acetone, also known as 4-(1,3-benzodioxol-5-yl)butan-2-one, is a compound used
as a food additive and in flavor compositions.[1] In a research context, it has been identified as
a selective small-molecule inhibitor of macrophage migration inhibitory factor-2 (MIF-2).[2]
Accurate and consistent preparation of stock solutions is paramount for reliable and
reproducible experimental results. These application notes provide detailed protocols for the
preparation and storage of piperonyl acetone stock solutions for research use.

Physicochemical Properties

A summary of the key quantitative data for piperonyl acetone is presented in Table 1. This
information is critical for accurate calculations and solution preparation.

Table 1: Quantitative Data for Piperonyl Acetone
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Property Value Source
Molecular Formula C11H1203 [21[3114]
Molecular Weight 192.21 g/mol [3114]
Appearance White to off-white solid; 1]
Colourless crystals

Melting Point 49-54 °C [6]
Boiling Point 176 °C at 17 mmHg [6]
Density 1.175 + 0.06 g/cm?3 [6]

Solubility in Water

Insoluble (<1 mg/mL)

[elr71el

Solubility in DMSO

38 - 100 mg/mL

[3]4]

Solubility in Chloroform

Slightly soluble

[5]

Purity

>98% (HPLC)

[2][6]

Experimental Protocols

Materials

» Piperonyl acetone powder (>98% purity)

o Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

 Sterile, conical polypropylene centrifuge tubes (1.5 mL, 15 mL, 50 mL)

o Calibrated analytical balance

e \ortex mixer

e Sonicator (optional, for aiding dissolution)

o Pipettes and sterile, filtered pipette tips
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o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Safety Precautions

o Handle piperonyl acetone in a well-ventilated area, such as a chemical fume hood.[9][10]

o Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to avoid contact with
skin and eyes.[9][10]

» Avoid inhalation of dust or aerosols by using appropriate engineering controls and respiratory
protection if necessary.[9][10]

 In case of contact, immediately flush the affected area with copious amounts of water.[9][10]

Refer to the Safety Data Sheet (SDS) for complete safety information before handling.[9][10]

Preparation of a 100 mM Piperonyl Acetone Stock
Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution, a common starting
concentration for in vitro studies.

o Calculate the required mass:
o The molecular weight of piperonyl acetone is 192.21 g/mol .
o To prepare 1 mL of a 100 mM (0.1 M) solution, the required mass is:
» Mass (g) = 0.1 mol/L*0.001 L *192.21 g/mol = 0.01922 g = 19.22 mg
e Weighing the compound:
o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh 19.22 mg of piperonyl acetone powder directly into the tube.

o Dissolution:
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o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the piperonyl
acetone powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o If dissolution is slow, sonication in a water bath for 5-10 minutes can be used to aid the
process.[3] Visually inspect the solution to ensure no particulates are present.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20
pL) in sterile polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles.[3]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity of the piperonyl acetone stock solution.

o Short-term storage (up to 1 month): Store the aliquots at -20°C in a sealed container,
protected from moisture.[3][4]

e Long-term storage (up to 6-12 months): For longer-term storage, aliquots should be kept at
-80°C.[3][4]

 Stability: The powder form is stable for at least 2-3 years when stored at -20°C.[2][4] Stock
solutions in DMSO are stable for at least 1 month at -20°C and up to a year at -80°C.[4]
Avoid repeated freeze-thaw cycles to prevent degradation.[3] It is recommended to use
freshly opened DMSO as it is hygroscopic, and absorbed moisture can impact solubility.[3]

Visualizations
Experimental Workflow

The following diagram illustrates the key steps in the preparation of a piperonyl acetone stock
solution.
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Caption: Workflow for Piperonyl Acetone Stock Solution Preparation.

Logical Relationship of Solubility and Storage

The following diagram outlines the relationship between the choice of solvent and the
appropriate storage conditions to ensure solution stability.
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Caption: Solubility and Storage Logic for Piperonyl Acetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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